2-(Pyridin-2-yl)-4H-benzo[e][1,3]thiazin-4-one
2-(Pyridin-2-yl)-4H-benzo[e][1,3]thiazin-4-one
BTZO-1 is an activator of the glutathione S-transferase Ya subunit (GST Ya) gene ARE by interacting with MIF.
Brand Name:
Vulcanchem
CAS No.:
99420-15-2
VCID:
VC0522224
InChI:
InChI=1S/C13H8N2OS/c16-12-9-5-1-2-7-11(9)17-13(15-12)10-6-3-4-8-14-10/h1-8H
SMILES:
C1=CC=C2C(=C1)C(=O)N=C(S2)C3=CC=CC=N3
Molecular Formula:
C13H8N2OS
Molecular Weight:
240.28 g/mol
2-(Pyridin-2-yl)-4H-benzo[e][1,3]thiazin-4-one
CAS No.: 99420-15-2
Inhibitors
VCID: VC0522224
Molecular Formula: C13H8N2OS
Molecular Weight: 240.28 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 99420-15-2 |
---|---|
Product Name | 2-(Pyridin-2-yl)-4H-benzo[e][1,3]thiazin-4-one |
Molecular Formula | C13H8N2OS |
Molecular Weight | 240.28 g/mol |
IUPAC Name | 2-pyridin-2-yl-1,3-benzothiazin-4-one |
Standard InChI | InChI=1S/C13H8N2OS/c16-12-9-5-1-2-7-11(9)17-13(15-12)10-6-3-4-8-14-10/h1-8H |
Standard InChIKey | GBAKVEWPYUIGHN-UHFFFAOYSA-N |
SMILES | C1=CC=C2C(=C1)C(=O)N=C(S2)C3=CC=CC=N3 |
Canonical SMILES | C1=CC=C2C(=C1)C(=O)N=C(S2)C3=CC=CC=N3 |
Appearance | Solid powder |
Description | BTZO-1 is an activator of the glutathione S-transferase Ya subunit (GST Ya) gene ARE by interacting with MIF. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >3 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | 2-pyridin-2-yl-4H-1,3-benzothiazin-4-one BTZO-1 compound |
Reference | 1: Kimura H, Sato Y, Tajima Y, Suzuki H, Yukitake H, Imaeda T, Kajino M, Oki H, Takizawa M, Tanida S. BTZO-1, a cardioprotective agent, reveals that macrophage migration inhibitory factor regulates ARE-mediated gene expression. Chem Biol. 2010 Dec 22;17(12):1282-94. doi: 10.1016/j.chembiol.2010.10.011. PubMed PMID: 21168764. 2: Yukitake H, Takizawa M, Kimura H. Macrophage Migration Inhibitory Factor as an Emerging Drug Target to Regulate Antioxidant Response Element System. Oxid Med Cell Longev. 2017;2017:8584930. doi: 10.1155/2017/8584930. Epub 2017 Jan 16. Review. PubMed PMID: 28191280; PubMed Central PMCID: PMC5278225. |
PubChem Compound | 9837640 |
Last Modified | Nov 12 2021 |
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